Cas no 341967-89-3 (7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one)

7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one is a benzothiazepine derivative with potential applications in medicinal chemistry and pharmaceutical research. This compound features a chloro-substituted aromatic ring and a methylbenzyl group, contributing to its unique structural and electronic properties. Its benzothiazepine core is of interest due to its relevance in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular systems. The compound's well-defined heterocyclic framework offers versatility for further functionalization, making it a valuable intermediate in drug discovery. High purity and stability under standard conditions ensure its suitability for research and development purposes.
7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one structure
341967-89-3 structure
Product Name:7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
CAS No:341967-89-3
MF:C17H16ClNOS
MW:317.833042144775
CID:5026189
Update Time:2025-06-14

7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
    • 7-chloro-5-[(4-methylphenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
    • MLS000326688
    • HMS2300A24
    • SMR000179304
    • 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
    • Inchi: 1S/C17H16ClNOS/c1-12-2-4-13(5-3-12)11-19-15-10-14(18)6-7-16(15)21-9-8-17(19)20/h2-7,10H,8-9,11H2,1H3
    • InChI Key: FPLBRXAWDYUOGG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C(CCS2)=O)CC1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 370
  • XLogP3: 4
  • Topological Polar Surface Area: 45.6

7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661589-1mg
7-Chloro-5-(4-methylbenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
341967-89-3 98%
1mg
¥428.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661589-2mg
7-Chloro-5-(4-methylbenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
341967-89-3 98%
2mg
¥578.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661589-5mg
7-Chloro-5-(4-methylbenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
341967-89-3 98%
5mg
¥529.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661589-10mg
7-Chloro-5-(4-methylbenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
341967-89-3 98%
10mg
¥800.00 2024-05-18

7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Related Literature

Additional information on 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

Recent Advances in the Study of 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one (CAS: 341967-89-3)

The compound 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one (CAS: 341967-89-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazepine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound. The researchers utilized a multi-step process involving the condensation of 2-amino-5-chlorobenzophenone with 4-methylbenzylamine, followed by cyclization to form the benzothiazepine core. This method offers a scalable and cost-effective approach for large-scale production.

In addition to synthetic improvements, the pharmacological profile of 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one has been extensively investigated. A preclinical study demonstrated its potent activity as a calcium channel blocker, suggesting potential applications in the treatment of cardiovascular diseases such as hypertension and arrhythmias. The compound exhibited high selectivity for L-type calcium channels, with minimal off-target effects, making it a promising candidate for further development.

Another area of interest is the compound's potential as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one inhibits the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. Mechanistic studies indicated that the compound modulates key signaling pathways involved in cell survival and proliferation, including the PI3K/Akt and MAPK pathways. These findings highlight its potential as a multitargeted anticancer agent.

Despite these promising results, challenges remain in the clinical translation of 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. Ongoing research is exploring structural modifications to improve the compound's pharmacokinetic properties and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one (CAS: 341967-89-3) represents a promising scaffold for drug development, with potential applications in cardiovascular and oncology therapeutics. Continued research and optimization efforts will be crucial to unlocking its full therapeutic potential and advancing it toward clinical trials.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD